Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability†

Catalysis Science & Technology Pub Date: 2016-07-28 DOI: 10.1039/C6CY00971A

Abstract

A novel bifunctional catalyst, [PYD]@Cu–Pd composite, was synthesized for the first time and used as a cathode for electrochemical reduction of CO2. Methanol with 26% and ethanol with 12% Faradaic efficiency were obtained at the same [PYD]@Cu–Pd cathode using different potentials. Under both conditions, the [PYD]@Cu–Pd cathode shows remarkable stability and reusability.

Graphical abstract: Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability
Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability†
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